molecular formula C17H27N3O3S B8556300 N-{4-[(1-Butylpiperidin-4-yl)sulfamoyl]phenyl}acetamide CAS No. 59528-76-6

N-{4-[(1-Butylpiperidin-4-yl)sulfamoyl]phenyl}acetamide

Cat. No.: B8556300
CAS No.: 59528-76-6
M. Wt: 353.5 g/mol
InChI Key: BLKKYGFMMSYNFF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-{4-[(1-Butylpiperidin-4-yl)sulfamoyl]phenyl}acetamide is a useful research compound. Its molecular formula is C17H27N3O3S and its molecular weight is 353.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

59528-76-6

Molecular Formula

C17H27N3O3S

Molecular Weight

353.5 g/mol

IUPAC Name

N-[4-[(1-butylpiperidin-4-yl)sulfamoyl]phenyl]acetamide

InChI

InChI=1S/C17H27N3O3S/c1-3-4-11-20-12-9-16(10-13-20)19-24(22,23)17-7-5-15(6-8-17)18-14(2)21/h5-8,16,19H,3-4,9-13H2,1-2H3,(H,18,21)

InChI Key

BLKKYGFMMSYNFF-UHFFFAOYSA-N

Canonical SMILES

CCCCN1CCC(CC1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

7.0 Grams of N-acetylsulphanilyl chloride were added in portions to a stirred, ice cooled, mixture of 4.7 grams of 4-amino-1-n-butyl piperidine and 6.3 grams of sodium bicarbonate in 75 milliliters of water and 35 milliliters of chloroform. After stirring overnight at room temperature the mixture was filtered, washed with water, and dried to give 4.2 grams of the title compound. Melting Point 174°-175°C.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
4.7 g
Type
reactant
Reaction Step Two
Quantity
6.3 g
Type
reactant
Reaction Step Two
Name
Quantity
75 mL
Type
solvent
Reaction Step Two
Quantity
35 mL
Type
solvent
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.